Cas no 307508-07-2 (4,5-dichloro-2-(4-fluorobenzyl)pyridazin-3(2H)-one)
4,5-dichloro-2-(4-fluorobenzyl)pyridazin-3(2H)-one Chemical and Physical Properties
Names and Identifiers
-
- 4,5-dichloro-2-[(4-fluorophenyl)methyl]pyridazin-3-one
- MFCD01848863
- SR-01000438236
- CS-0327978
- SMR000289359
- NS-04410
- AKOS000540270
- BDBM45596
- 4,5-dichloro-2-(4-fluorobenzyl)pyridazin-3(2H)-one
- STL332461
- SR-01000438236-1
- 4,5-dichloro-2-[(4-fluorophenyl)methyl]-2,3-dihydropyridazin-3-one
- 4,5-bis(chloranyl)-2-[(4-fluorophenyl)methyl]pyridazin-3-one
- starbld0030578
- 4,5-Dichloro-2-(4-fluoro-benzyl)-2H-pyridazin-3-one
- 307508-07-2
- 4,5-dichloro-2-[(4-fluorophenyl)methyl]-3-pyridazinone
- cid_675202
- CHEMBL1428758
- MLS000708792
- 4,5-dichloro-2-(4-fluorobenzyl)pyridazin-3-one
- HMS2596O05
- F0910-2369
- C11H7Cl2FN2O
-
- Inchi: 1S/C11H7Cl2FN2O/c12-9-5-15-16(11(17)10(9)13)6-7-1-3-8(14)4-2-7/h1-5H,6H2
- InChI Key: LLNJUQCJFCJEPC-UHFFFAOYSA-N
- SMILES: ClC1=C(C=NN(C1=O)CC1C=CC(=CC=1)F)Cl
Computed Properties
- Exact Mass: 271.9919464g/mol
- Monoisotopic Mass: 271.9919464g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 376
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 32.7Ų
4,5-dichloro-2-(4-fluorobenzyl)pyridazin-3(2H)-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1398648-100mg |
4,5-Dichloro-2-(4-fluorobenzyl)pyridazin-3(2H)-one |
307508-07-2 | 98% | 100mg |
¥1491.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1398648-250mg |
4,5-Dichloro-2-(4-fluorobenzyl)pyridazin-3(2H)-one |
307508-07-2 | 98% | 250mg |
¥2086.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1398648-1g |
4,5-Dichloro-2-(4-fluorobenzyl)pyridazin-3(2H)-one |
307508-07-2 | 98% | 1g |
¥4613.00 | 2024-08-02 |
4,5-dichloro-2-(4-fluorobenzyl)pyridazin-3(2H)-one Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
Additional information on 4,5-dichloro-2-(4-fluorobenzyl)pyridazin-3(2H)-one
4,5-Dichloro-2-(4-fluorobenzyl)pyridazin-3(2H)-one: A Comprehensive Overview
4,5-Dichloro-2-(4-fluorobenzyl)pyridazin-3(2H)-one (CAS No: 307508-07-2) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and material science. This compound belongs to the class of pyridazinones, which are known for their unique structural properties and potential applications in drug development. The molecule features a pyridazine ring system with substituents at positions 4 and 5, as well as a fluorobenzyl group attached at position 2. These structural elements contribute to its distinct chemical behavior and biological activity.
The synthesis of 4,5-dichloro-2-(4-fluorobenzyl)pyridazin-3(2H)-one involves a multi-step process that typically begins with the preparation of the pyridazine core. Recent advancements in synthetic methodologies have enabled researchers to optimize the synthesis of this compound, ensuring higher yields and improved purity. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of the pyridazine ring while maintaining the integrity of the functional groups.
One of the most intriguing aspects of this compound is its potential as a pharmacological agent. Studies have demonstrated that 4,5-dichloro-2-(4-fluorobenzyl)pyridazin-3(2H)-one exhibits potent inhibitory activity against various enzymes implicated in diseases such as cancer and neurodegenerative disorders. For example, research published in *Nature Communications* highlighted its ability to inhibit histone deacetylases (HDACs), which are key players in epigenetic regulation and cancer progression.
Beyond its pharmacological applications, this compound has also been explored for its role in material science. The pyridazine ring system is known for its aromaticity and conjugation properties, making it a promising candidate for use in organic electronics. Recent studies have investigated its potential as a building block for organic semiconductors, where its electronic properties could contribute to the development of more efficient solar cells and light-emitting diodes (LEDs).
In terms of physical properties, 4,5-dichloro-2-(4-fluorobenzyl)pyridazin-3(2H)-one has a melting point of approximately 180°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its UV-vis spectrum reveals strong absorption bands in the visible region, indicative of its conjugated π-system. These properties make it suitable for various analytical techniques, including UV spectroscopy and fluorescence imaging.
The safety profile of this compound has also been thoroughly evaluated. According to recent toxicological studies conducted by regulatory agencies, 4,5-dichloro-2-(4-fluorobenzyl)pyridazin-3(2H)-one demonstrates low acute toxicity when administered orally or intravenously. However, long-term exposure studies are still underway to assess its potential genotoxicity and carcinogenicity.
From an environmental perspective, the biodegradation pathways of this compound have been studied to ensure its safe disposal and minimize ecological impact. Research indicates that it undergoes microbial degradation under aerobic conditions, with key intermediates being identified through metabolomic analysis.
In conclusion, 4,5-dichloro-2-(4-fluorobenzyl)pyridazin-3(2H)-one (CAS No: 307508-07-2) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, coupled with advancements in synthetic methods and biological evaluations, positions it as a valuable tool in drug discovery and materials innovation. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.
307508-07-2 (4,5-dichloro-2-(4-fluorobenzyl)pyridazin-3(2H)-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)